(3-(Piperidin-1-ylsulfonyl)phenyl)methanamine

• CAS: 848813-81-0

Core Science & Biosynthesis

Molecular weight and formula of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine

An In-Depth Technical Guide to (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine: Synthesis, Characterization, and Properties

This technical guide provides a comprehensive overview of the chemical properties, a proposed synthetic pathway, and analytical characterization methods for the novel compound, (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry who may be interested in the synthesis and application of novel sulfonamide derivatives.

Chemical Identity and Properties

(3-(Piperidin-1-ylsulfonyl)phenyl)methanamine is an organic molecule that incorporates a phenyl ring, a sulfonamide linker, a piperidine ring, and a benzylamine functional group. The strategic combination of these moieties suggests potential applications in medicinal chemistry, as each is a recognized pharmacophore.

Chemical Structure

The chemical structure of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine is presented below.

Caption: Chemical structure of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine.

Physicochemical Properties

A summary of the key physicochemical properties of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine is provided in the table below. These values have been calculated based on the chemical structure.

Property	Value
Molecular Formula	C₁₂H₁₈N₂O₂S
Molecular Weight	254.35 g/mol
Monoisotopic Mass	254.1116 Da

Proposed Synthetic Pathway

As a novel chemical entity, a validated synthetic route for (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine is not yet established in the literature. Herein, we propose a robust and logical two-step synthetic pathway commencing from commercially available starting materials. This proposed synthesis leverages well-established and reliable chemical transformations.

The overall synthetic strategy is depicted in the following workflow diagram.

Caption: Proposed two-step synthesis of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine.

Step 1: Synthesis of 1-((3-Methylphenyl)sulfonyl)piperidine

The initial step involves the formation of the sulfonamide bond through the reaction of 3-methylbenzenesulfonyl chloride with piperidine. This is a standard method for the synthesis of aryl sulfonamides.[1][2]

Protocol:

• To a solution of 3-methylbenzenesulfonyl chloride (1.0 eq) in dichloromethane (DCM, 10 mL/mmol) at 0 °C, add piperidine (1.1 eq) and pyridine (1.2 eq).

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with 1 M HCl (2 x 10 mL), saturated NaHCO₃ solution (2 x 10 mL), and brine (1 x 10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1-((3-methylphenyl)sulfonyl)piperidine.

Step 2: Synthesis of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine

The second step involves the conversion of the methyl group on the phenyl ring to a methanamine group. A common and effective method for this transformation is a three-step sequence: benzylic bromination, azide displacement, and subsequent reduction.[3]

Protocol:

• Benzylic Bromination: To a solution of 1-((3-methylphenyl)sulfonyl)piperidine (1.0 eq) in carbon tetrachloride (CCl₄), add N-bromosuccinimide (NBS, 1.1 eq) and a catalytic amount of azobisisobutyronitrile (AIBN). Reflux the mixture under inert atmosphere for 4-6 hours, with initiation by a UV lamp if necessary. Monitor by TLC. After completion, cool the reaction, filter off the succinimide, and concentrate the filtrate.

• Azide Displacement: Dissolve the crude benzyl bromide intermediate in dimethylformamide (DMF) and add sodium azide (NaN₃, 1.5 eq). Heat the mixture to 60-70 °C for 3 hours. After cooling, pour the reaction mixture into water and extract with ethyl acetate. Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate.

• Reduction to Amine: Dissolve the crude benzyl azide in methanol (MeOH) and add a catalytic amount of 10% Palladium on carbon (Pd/C). Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature until the reaction is complete (monitored by TLC or disappearance of the azide peak in IR spectroscopy). Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate to yield the final product, (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine. Further purification can be achieved by column chromatography or recrystallization if necessary.

Proposed Analytical Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine. A combination of spectroscopic and chromatographic techniques is recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for structural elucidation.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the benzylic methylene protons, the piperidine protons, and the amine protons. The aromatic protons should appear in the range of 7-8 ppm. The benzylic CH₂ protons would likely be a singlet around 4.0 ppm. The piperidine protons will appear as multiplets in the aliphatic region (typically 1.5-3.5 ppm). The NH₂ protons will be a broad singlet that can exchange with D₂O.[4][5][6]

• ¹³C NMR: The carbon NMR will show characteristic peaks for the aromatic carbons, the benzylic carbon, and the piperidine carbons.[7]

Mass Spectrometry (MS)

Mass spectrometry will be used to confirm the molecular weight of the target compound. High-resolution mass spectrometry (HRMS) is recommended to confirm the elemental composition. The fragmentation pattern can also provide structural information. A key fragmentation would be the cleavage of the benzylic C-N bond.[8][9]

High-Performance Liquid Chromatography (HPLC)

HPLC is a crucial technique for assessing the purity of the final compound. A reverse-phase C18 column with a mobile phase gradient of water and acetonitrile containing a small amount of a modifier like formic acid or trifluoroacetic acid would be a suitable starting point for method development.[10][11][12][13]

Safety Considerations

Standard laboratory safety precautions should be followed, including the use of personal protective equipment (PPE) such as safety glasses, lab coats, and gloves. All manipulations should be performed in a well-ventilated fume hood. The reagents used in the proposed synthesis have specific hazards that must be considered:

• 3-Methylbenzenesulfonyl chloride: Corrosive and moisture-sensitive.

• Piperidine and Pyridine: Flammable and toxic.

• N-Bromosuccinimide (NBS): Irritant and light-sensitive.

• Sodium Azide (NaN₃): Highly toxic and can form explosive metal azides.

• Palladium on Carbon (Pd/C): Flammable, especially when dry and in the presence of hydrogen.

Conclusion

This technical guide provides a comprehensive theoretical framework for the synthesis and characterization of the novel compound (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine. The proposed synthetic route is based on reliable and well-documented chemical reactions. The outlined analytical methods will ensure the unambiguous identification and purity assessment of the final product. This information should serve as a valuable resource for researchers interested in exploring the potential of this and related molecules in various scientific disciplines, particularly in the realm of drug discovery and development.

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An In-depth Technical Guide to the Solubility Profile of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Solubility in Drug Development

The journey of a new chemical entity (NCE) from discovery to a marketable pharmaceutical product is fraught with challenges, many of which are dictated by its fundamental physicochemical properties. Among these, solubility is a cornerstone parameter that profoundly influences a drug's developability and ultimate therapeutic efficacy.[1][2][3] Poor solubility can lead to low and variable bioavailability, hindering a promising compound from reaching its therapeutic target in sufficient concentration.[1][3][4] Therefore, a comprehensive understanding of a compound's solubility profile across a range of relevant solvents is not merely an academic exercise; it is a critical prerequisite for successful formulation development, purification, and manufacturing processes.[2][5]

Part 1: Theoretical & Predictive Analysis of Solubility

The solubility of a solute in a solvent is governed by the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules.[6][7] The adage "like dissolves like" provides a foundational rule: substances with similar polarities and intermolecular force capabilities tend to be miscible.[8][9][10][11] To predict the solubility of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine, we must first dissect its molecular structure.

Molecular Structure and Physicochemical Drivers of Solubility

The structure of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine contains distinct regions that will dictate its interactions with various solvents:

• Polar, Protic/Basic Center (Methanamine group, -CH₂NH₂): The primary amine is a key feature. The N-H bonds are capable of acting as hydrogen bond donors , and the nitrogen's lone pair of electrons acts as a hydrogen bond acceptor .[12] This group is also basic and can be protonated in acidic conditions, significantly increasing polarity.[12]

• Polar, Aprotic Center (Sulfonamide group, -SO₂N-): The sulfonamide group is highly polar due to the electronegative oxygen and nitrogen atoms surrounding the sulfur.[13][14] The oxygen atoms are strong hydrogen bond acceptors. The sulfonamide nitrogen is generally non-basic and can be weakly acidic.[13]

• Non-polar Scaffolding (Phenyl and Piperidinyl groups): The phenyl ring and the saturated piperidine ring are predominantly non-polar, hydrophobic regions. These parts of the molecule will interact favorably with non-polar solvents through London dispersion forces.[6][15]

The interplay between these polar and non-polar regions determines the molecule's overall polarity and its resulting solubility profile.

Caption: Molecular structure highlighting key functional groups influencing solubility.

Qualitative Solubility Predictions

Based on the structural analysis, we can make informed predictions about the compound's solubility in different classes of organic solvents.[16][17]

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol, Water	Moderate to High	These solvents can engage in hydrogen bonding with both the amine and sulfonamide groups (as donors and acceptors). The alkyl chains of the alcohols can also interact with the non-polar parts of the molecule. Solubility in water is expected to be lower due to the significant non-polar surface area.[15]
Polar Aprotic	DMSO, DMF, Acetonitrile	Moderate to High	These solvents are strong hydrogen bond acceptors and can interact favorably with the N-H protons of the primary amine. Their polarity will effectively solvate the polar sulfonamide group.
Low-Polarity	Dichloromethane (DCM), Tetrahydrofuran (THF)	Moderate	These solvents offer a balance. DCM can interact with the polar groups via dipole-dipole interactions, and THF can act as a hydrogen bond acceptor. Both can effectively solvate the non-polar phenyl and piperidine rings.
Non-polar	Hexane, Toluene	Low to Very Low	The strong intermolecular forces (hydrogen bonds) holding the solute molecules together in a solid state are unlikely to be overcome by the weak van der Waals forces offered by non-polar solvents. The "like dissolves like" principle suggests poor compatibility.[11][18]

Part 2: Experimental Determination of Solubility

While theoretical predictions are invaluable for guidance, empirical determination is the gold standard. The isothermal shake-flask method is a widely accepted and robust technique for measuring equilibrium solubility.[19][20]

Workflow for Shake-Flask Solubility Determination

The following diagram outlines the logical flow of the experimental procedure.

Caption: Experimental workflow for the shake-flask solubility determination method.

Detailed Experimental Protocol: Isothermal Shake-Flask Method

This protocol is designed to be a self-validating system by including steps to confirm that equilibrium has been reached.

1. Materials and Equipment:

• (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine (solid, >98% purity)

• Selected organic solvents (HPLC grade)

• 2-4 mL glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Calibrated pipettes

• Volumetric flasks

• High-Performance Liquid Chromatography (HPLC) system with a UV detector[21][22]

2. Preliminary Test (Optional but Recommended):

• To estimate the solubility range, add ~1-2 mg of the compound to 1 mL of solvent. Observe visually. If it dissolves completely, add more until solid remains. This helps in deciding the amount of excess solid to use in the main experiment.[23]

3. Main Experiment Procedure:

• Step 1: Sample Preparation: Add an excess amount of the solid compound (e.g., 5-10 mg) to a vial containing a precise volume (e.g., 2.0 mL) of the test solvent. The key is to ensure a visible amount of undissolved solid remains at the end of the experiment.

• Step 2: Equilibration: Seal the vials tightly and place them in an orbital shaker set to a constant temperature (e.g., 25 °C ± 0.5 °C). Agitate for 24 hours.[19]

• Step 3: First Sampling: After 24 hours, stop agitation and allow the vials to stand for 1 hour. Centrifuge the vials (e.g., 10 min at 10,000 x g) to pellet the undissolved solid.[19][24]

• Step 4: Continue Equilibration: Return the vials to the shaker and continue agitating for another 24 hours under the same conditions.

• Step 5: Second Sampling: Repeat the process from Step 3 after a total of 48 hours.

• Step 6: Analysis:

  • For each time point (24h and 48h), carefully withdraw a known aliquot (e.g., 100 µL) of the clear supernatant.

  • Dilute the aliquot quantitatively with a suitable solvent (typically the HPLC mobile phase) to a concentration that falls within the linear range of the calibration curve.

  • Analyze the diluted samples by HPLC-UV.[25]

  • Quantify the concentration against a pre-established standard calibration curve of the compound.

4. Data Analysis and Validation:

• Calculate the solubility at 24h and 48h.

• Trustworthiness Check: If the solubility value at 48h is within ±5% of the value at 24h, equilibrium can be considered achieved, and the 48h value is reported. If the values differ significantly, equilibration should be continued for a longer period (e.g., 72h).

• The final solubility is typically reported in mg/mL or mol/L.

Part 3: Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into a clear and concise format to allow for easy comparison and interpretation.

Example Data Summary Table

Solvent	Solvent Class	Temperature (°C)	Experimental Solubility (mg/mL)
Methanol	Polar Protic	25.0 ± 0.5	[Experimental Value]
Acetonitrile	Polar Aprotic	25.0 ± 0.5	[Experimental Value]
Dichloromethane	Low-Polarity	25.0 ± 0.5	[Experimental Value]
Toluene	Non-polar	25.0 ± 0.5	[Experimental Value]
[Add other solvents]	...	...	...

Interpreting the Results

The empirical data should be compared against the initial theoretical predictions. Discrepancies can provide deeper insights into the specific molecular interactions at play. For instance, exceptionally high solubility in a solvent like THF might indicate a particularly favorable interaction with the ether oxygen acting as a hydrogen bond acceptor. Conversely, lower-than-expected solubility in ethanol might suggest that the energetic cost of disrupting the solvent's strong hydrogen-bonding network is not fully compensated by solute-solvent interactions. This detailed analysis is crucial for selecting appropriate solvent systems for crystallization, formulation, and chromatographic purification.

Conclusion

Determining the solubility profile of a new chemical entity like (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine is a foundational step in its development pathway. This guide has provided a comprehensive framework, moving from theoretical prediction based on molecular structure to a detailed, reliable experimental protocol. By understanding the interplay of the molecule's polar and non-polar functionalities, researchers can anticipate its behavior in various organic solvents. Following a robust experimental methodology, such as the isothermal shake-flask method, ensures the generation of accurate and trustworthy data. This knowledge is paramount for making informed decisions in subsequent stages of drug development, ultimately paving the way for a successful therapeutic product.

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(3-(Piperidin-1-ylsulfonyl)phenyl)methanamine CAS number and identification

The following technical guide details the chemical identity, synthesis, properties, and applications of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine , a specialized sulfonamide-benzylamine building block used in medicinal chemistry.

Executive Summary

(3-(Piperidin-1-ylsulfonyl)phenyl)methanamine is a bifunctional pharmacophore scaffold characterized by a primary benzylamine and a tertiary sulfonamide moiety. It serves as a critical building block in Fragment-Based Drug Discovery (FBDD) , particularly for targeting G-protein coupled receptors (GPCRs) and enzymes where the sulfonamide group acts as a stable, non-hydrolyzable hydrogen bond acceptor or transition state mimic. This guide outlines the structural specifications, validated synthetic routes, and handling protocols for researchers utilizing this compound in lead optimization.

Chemical Identification & Structure

This compound is often cataloged as a custom synthesis intermediate. While a specific CAS registry number for the free amine is not widely indexed in public chemical inventories, it is the direct derivative of 3-(Piperidin-1-ylsulfonyl)benzoic acid (CAS 7311-93-5).

Nomenclature & Identifiers

Property	Specification
IUPAC Name	(3-(Piperidin-1-ylsulfonyl)phenyl)methanamine
Common Synonyms	3-(Piperidinosulfonyl)benzylamine; 1-((3-(Aminomethyl)phenyl)sulfonyl)piperidine
Related CAS	7311-93-5 (Benzoic acid precursor); 920477-98-1 (Sulfonyl chloride precursor)
Molecular Formula
Molecular Weight	254.35 g/mol
SMILES	NCC1=CC=CC(S(=O)(=O)N2CCCCC2)=C1
InChI Key	(Generated) QQJYAXDCMMXECR-UHFFFAOYSA-N (Predicted)

Structural Features[1]

• Primary Amine (

  ) : A reactive handle for amide coupling, reductive amination, or urea formation. High basicity ( ).

• Sulfonamide Core (

  ) : Provides metabolic stability and rigidifies the linker geometry relative to a carboxamide. The piperidine ring adds lipophilicity ( modulation) and steric bulk.

• Meta-Substitution : The 1,3-substitution pattern on the phenyl ring creates a specific vector angle (

  ) often exploited to access distinct binding pockets in protein targets.

Synthesis & Manufacturing Protocols

The synthesis of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine is most efficiently achieved via the Sulfonylation-Reduction pathway. This route avoids the handling of unstable benzylamine intermediates by keeping the nitrogen protected as a nitrile until the final step.

Validated Synthetic Route (Graphviz Diagram)

Figure 1: Two-step synthetic pathway starting from 3-cyanobenzene-1-sulfonyl chloride.

Detailed Methodology

Step 1: Sulfonamide Formation

Objective: Install the piperidine sulfonamide moiety while preserving the nitrile handle.

• Reagents: 3-Cyanobenzene-1-sulfonyl chloride (1.0 eq), Piperidine (1.1 eq), Triethylamine (1.5 eq), Dichloromethane (DCM).

• Protocol:

  • Dissolve 3-cyanobenzene-1-sulfonyl chloride in anhydrous DCM at

    .

  • Add triethylamine followed by the dropwise addition of piperidine. The reaction is exothermic; maintain temperature

    .

  • Stir at room temperature for 2 hours. Monitor by TLC (Hexane:EtOAc 7:3).

  • Workup: Wash with

    , then brine. Dry over and concentrate.

  • Yield: Typically

    of 3-(piperidin-1-ylsulfonyl)benzonitrile.

Step 2: Nitrile Reduction

Objective: Convert the nitrile to the primary benzylamine.

• Reagents: Lithium Aluminum Hydride (

  , 2.0 eq) or (50 psi) with Raney Nickel.

• Protocol (Chemical Reduction):

  • Suspend

    in anhydrous THF under Argon at .

  • Add the nitrile intermediate (dissolved in THF) dropwise.

  • Reflux for 4–12 hours.

  • Quench: Fieser workup (

    mL , mL , mL ).

  • Purification: The crude amine may require column chromatography (DCM:MeOH:

    90:10:1) or conversion to the HCl salt for crystallization.

Physicochemical Properties

Understanding the physicochemical profile is essential for predicting the compound's behavior in biological assays.

Parameter	Value (Predicted)	Significance
LogP (Octanol/Water)		Moderate lipophilicity; good membrane permeability.
Topological Polar Surface Area (TPSA)		, indicating high potential for oral bioavailability.
H-Bond Donors (HBD)	2 (Amine)	Key for interaction with receptor residues (e.g., Asp/Glu).
H-Bond Acceptors (HBA)	4 (Sulfonyl oxygens, N)	Sulfonamide oxygens are weak acceptors; amine N is a strong acceptor.
pKa (Basic)		Predominantly protonated ( ) at physiological pH (7.4).
Rotatable Bonds	3	Low flexibility, reducing entropic penalty upon binding.

Applications in Drug Discovery

This scaffold is widely utilized in Hit-to-Lead optimization campaigns.

Fragment-Based Drug Design (FBDD)

The compound acts as a "linker-fragment" hybrid. The benzylamine serves as a generic anchor that can be elaborated into amides or ureas, while the piperidine-sulfonamide acts as a hydrophobic cap that fills lipophilic pockets (e.g., the S1 pocket of serine proteases or the allosteric sites of kinases).

Bioisosterism

• Sulfonamide vs. Amide: The

  group is a tetrahedral bioisostere of the planar amide ( ). Replacing a carboxamide with this sulfonamide can improve metabolic stability against amidases and alter the vector of the attached piperidine ring, potentially picking up new interactions.

• Piperidine Utility: The piperidine ring is often substituted (e.g., 4-fluoro, 4-hydroxy) to tune the metabolic soft spot or solubility, making this parent scaffold a versatile starting point.

Handling & Safety Information

Signal Word: DANGER (Based on benzylamine class properties)

• Hazard Statements:

  • H314: Causes severe skin burns and eye damage (due to the primary amine).

  • H302: Harmful if swallowed.

• Precautionary Measures:

  • PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a lab coat.

  • Storage: Store under inert atmosphere (Argon/Nitrogen) at

    . Primary amines are sensitive to atmospheric (forming carbamates).

  • Incompatibility: Avoid strong oxidizing agents and acid chlorides (unless intended for reaction).

References

• Synthetic Methodology: Reductive Amination and Nitrile Reduction Protocols. In: Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.

• Medicinal Chemistry Application : Meanwell, N. A. Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. J. Med. Chem. 2011, 54, 2529–2591. [Link]

• Scaffold Analysis : PubChem. Compound Summary for Sulfonamide-Benzylamine Derivatives. [Link]

Protocols & Analytical Methods

Application Note: Synthesis Protocols for (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine

Abstract

This application note details a robust, two-step synthetic protocol for the preparation of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine . This scaffold, featuring a sulfonamide core and a benzylic primary amine, is a critical intermediate in medicinal chemistry, particularly for fragment-based drug discovery (FBDD) targeting GPCRs and enzyme inhibitors. The method utilizes commercially available 3-cyanobenzenesulfonyl chloride as the starting material, proceeding through a nucleophilic sulfonylation followed by a hydride reduction of the nitrile. This guide emphasizes process safety, scalability, and purification strategies suitable for pharmaceutical research.

Introduction & Retrosynthetic Analysis

The target molecule contains two distinct functional handles: a sulfonamide (stable, polar, hydrogen-bond acceptor) and a primary amine (basic, nucleophilic, versatile linker).

Strategic Disconnection

The most reliable route disconnects the benzylic amine to a nitrile precursor. The sulfonamide bond is established first due to the chemical stability of the nitrile group under sulfonylation conditions.

• Target: (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine

• Intermediate: 3-(Piperidin-1-ylsulfonyl)benzonitrile

• Starting Materials: 3-Cyanobenzenesulfonyl chloride + Piperidine

Reaction Scheme Visualization

Figure 1: Two-step synthetic pathway from sulfonyl chloride to benzylamine.

Experimental Protocols

Protocol A: Synthesis of 3-(Piperidin-1-ylsulfonyl)benzonitrile

This step involves the nucleophilic attack of piperidine on the sulfonyl chloride.

Safety Note: Sulfonyl chlorides are corrosive and lachrymators. Piperidine is toxic and flammable. Perform all operations in a fume hood.

Materials

Reagent	MW ( g/mol )	Equiv.[1][2][3][4][5][6][7]	Scale (Example)
3-Cyanobenzenesulfonyl chloride	201.63	1.0	5.00 g (24.8 mmol)
Piperidine	85.15	1.1	2.32 g (2.70 mL)
Triethylamine ( )	101.19	1.2	3.01 g (4.15 mL)
Dichloromethane (DCM)	Solvent	-	50 mL

Procedure

• Setup: Charge a 250 mL round-bottom flask (RBF) with 3-cyanobenzenesulfonyl chloride (5.00 g) and anhydrous DCM (40 mL). Cool the solution to 0 °C using an ice bath.

• Addition: In a separate vial, mix piperidine (2.70 mL) and

  (4.15 mL) in DCM (10 mL). Add this mixture dropwise to the cold sulfonyl chloride solution over 15 minutes. Note: The reaction is exothermic; control addition rate to maintain temperature < 5 °C.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2 hours.

• Monitoring: Check reaction progress by TLC (Eluent: 30% EtOAc in Hexanes). The starting sulfonyl chloride (

  ) should disappear, and a new, more polar spot ( ) should appear.

• Workup:

  • Wash the organic layer with 1M HCl (2 x 30 mL) to remove excess amines.

  • Wash with saturated

    (30 mL) and Brine (30 mL).

  • Dry over anhydrous

    , filter, and concentrate in vacuo.

• Purification: The crude solid is typically pure enough (>95%) for the next step. If necessary, recrystallize from EtOH/Hexanes or purify via flash chromatography (0-30% EtOAc/Hexanes).

Expected Yield: 85–95% (White crystalline solid).

Protocol B: Reduction to (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine

The nitrile group is reduced to the primary amine using Lithium Aluminum Hydride (

).

Safety Note:

(LAH) reacts violently with water and protic solvents, evolving hydrogen gas. Use strictly anhydrous conditions.

Materials

Reagent	MW ( g/mol )	Equiv.[1][2][3][4][5][6][7][8]	Scale (Example)
3-(Piperidin-1-ylsulfonyl)benzonitrile	250.32	1.0	5.00 g (20.0 mmol)
(2.0 M in THF)	37.95	2.5	25.0 mL (50.0 mmol)
Anhydrous THF	Solvent	-	60 mL

Procedure

• Setup: Flame-dry a 250 mL 2-neck RBF equipped with a reflux condenser and nitrogen inlet. Cool to 0 °C .

• Reagent Prep: Add the

  solution (25 mL) to the flask. Dilute with anhydrous THF (20 mL).

• Addition: Dissolve the nitrile intermediate (5.00 g) in anhydrous THF (40 mL). Add this solution dropwise to the LAH suspension at 0 °C. Caution: Gas evolution (

  ) will occur.

• Reaction: Once addition is complete, warm the reaction to room temperature, then heat to reflux (66 °C) for 4–6 hours.

• Quenching (Fieser Method):

  • Cool the reaction mixture to 0 °C .

  • Very slowly add 1.9 mL water (1 mL per g of LAH solid used).

  • Add 1.9 mL 15% w/w NaOH solution.

  • Add 5.7 mL water .

  • Allow the white granular precipitate to stir for 30 minutes at room temperature.

• Isolation: Filter the mixture through a pad of Celite. Wash the filter cake with THF (2 x 20 mL). Concentrate the filtrate to obtain the crude amine oil.

• Salt Formation (Optional but Recommended): Dissolve the crude oil in

  (20 mL) and add 4M HCl in Dioxane (6 mL) dropwise. The hydrochloride salt will precipitate.[9] Filter and dry.

Expected Yield: 70–85%.[1]

Analytical Characterization

Confirm structure using

NMR (400 MHz, or ).

Proton Environment	Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment
Ar-H (Aromatic)	7.50 – 7.80	Multiplet	4H	Phenyl ring protons
Ar-CH -NH	3.90 (Free base) / 4.10 (Salt)	Singlet	2H	Benzylic methylene
SO -N-CH	2.90 – 3.00	Triplet	4H	Piperidine (adj. to N)
Piperidine CH	1.50 – 1.65	Multiplet	4H	Piperidine (beta)
Piperidine CH	1.35 – 1.45	Multiplet	2H	Piperidine (gamma)

Troubleshooting & Critical Parameters

Workup Logic Flowchart

Efficient purification depends on managing the amphoteric nature of the product (basic amine + neutral sulfonamide).

Figure 2: Acid-base extraction strategy for high-purity isolation.

Key Process Controls

• Moisture Control: The sulfonylation (Step 1) is tolerant of trace moisture, but the reduction (Step 2) is strictly anhydrous. Wet solvents in Step 2 will consume LAH and generate dangerous amounts of hydrogen gas.

• Temperature: In Step 1, maintain

  during amine addition to prevent the formation of disulfonimide byproducts.

• Quenching: The Fieser workup (Protocol B, Step 5) is superior to simple acid quenching as it produces a granular aluminum salt that is easy to filter, rather than a gelatinous emulsion.

References

• Sulfonamide Synthesis

  • Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2011). Direct Conversion of Sulfonyl Chlorides to Sulfonamides.[10] Journal of Organic Chemistry, 76(16), 6894–6899. Link

  • )

• Nitrile Reduction

  • Amundsen, L. H., & Nelson, L. S. (1951). Reduction of Nitriles to Primary Amines with Lithium Aluminum Hydride.[11] Journal of the American Chemical Society, 73(1), 242–244. Link

  • Context: The foundational text for LAH reduction of benzonitriles.

• Fieser Workup Protocol

  • Fieser, L. F., & Fieser, M. (1967). Reagents for Organic Synthesis, Vol. 1, Wiley, New York, pp. 581–595.

  • Context: Standard industry method for quenching aluminum hydride reductions safely.

• Analogous Compounds

  • Baxendale, I. R., et al. (2013). Preparation of arylsulfonyl chlorides and their conversion to sulfonamides.[10][12][13] Journal of Flow Chemistry, 3, 80–84. Link

  • Context: Describes the synthesis of 4-(piperidine-1-sulfonyl)

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Reductions of aliphatic and aromatic nitriles to primary amines with diisopropylaminoborane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Piperidine, 3-[3-(methylsulfonyl)phenyl]-1-propyl-, hydrochloride (1:1), (3S)- | C15H24ClNO2S | CID 9836644 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Protocol for synthesis of di- and tri-substituted s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Synthesis of N-(6-(4-(Piperazin-1-yl)phenoxy)pyridin-3-yl)benzenesulfonamide Derivatives for the Treatment of Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. GSRS [precision.fda.gov]
• 9. electronicsandbooks.com [electronicsandbooks.com]
• 10. Preparation of sulfonamides from N-silylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. cbijournal.com [cbijournal.com]
• 13. pubs.acs.org [pubs.acs.org]

Step-by-step preparation of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine from precursors

Abstract & Utility

(3-(Piperidin-1-ylsulfonyl)phenyl)methanamine is a bifunctional building block frequently employed in medicinal chemistry for the synthesis of sulfonamide-based kinase inhibitors and GPCR ligands. Its structure features a robust sulfonamide core (providing metabolic stability and hydrogen-bond accepting capability) and a primary benzylamine handle (allowing for facile diversification via amide coupling, reductive amination, or nucleophilic substitution).

This application note details a high-fidelity, two-step synthetic route starting from commercially available 3-cyanobenzenesulfonyl chloride . The protocol prioritizes chemoselectivity, utilizing a Borane-THF reduction strategy to convert the nitrile to the amine without compromising the integrity of the sulfonamide bond.

Retrosynthetic Analysis & Strategy

The synthesis is disconnected into two logical stages:

• Sulfonamide Formation: Installation of the piperidine ring via nucleophilic substitution on the sulfonyl chloride.

• Nitrile Reduction: Chemoselective reduction of the cyano group to the primary amine.

Strategic Workflow

Figure 1: Synthetic pathway from sulfonyl chloride precursor to final benzylamine target.

Experimental Protocols

Step 1: Preparation of 3-(Piperidin-1-ylsulfonyl)benzonitrile

Objective: Form the sulfonamide bond while preserving the nitrile group. Reaction Type: Nucleophilic Substitution (Sulfonylation).

Materials

Reagent	MW ( g/mol )	Equiv.[1][2][3][4][5][6][7][8][9][10]	Mass/Vol
3-Cyanobenzenesulfonyl chloride	201.63	1.0	5.00 g
Piperidine	85.15	1.1	2.70 mL
Triethylamine (Et3N)	101.19	1.5	5.20 mL
Dichloromethane (DCM)	Solvent	-	50 mL

Protocol

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet. Purge with nitrogen.

• Dissolution: Add 3-cyanobenzenesulfonyl chloride (5.00 g, 24.8 mmol) and anhydrous DCM (40 mL). Cool the solution to 0°C using an ice/water bath.

• Addition: In a separate vial, mix piperidine (2.70 mL, 27.3 mmol) and triethylamine (5.20 mL, 37.2 mmol) in DCM (10 mL). Add this mixture dropwise to the cold sulfonyl chloride solution over 15 minutes.

  • Note: The reaction is exothermic. Maintain internal temperature < 10°C to prevent hydrolysis or side reactions.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2 hours. Monitor by TLC (Hexane:EtOAc 7:3). The starting material (

  ) should disappear, yielding a lower spot ( ).

• Workup:

  • Quench with water (50 mL).

  • Separate the organic layer and wash successively with 1M HCl (30 mL, to remove excess amines), saturated NaHCO

    (30 mL), and brine (30 mL).

  • Dry over anhydrous Na

    SO , filter, and concentrate under reduced pressure.

• Purification: The crude solid is typically pure enough (>95%) for the next step. If necessary, recrystallize from Ethanol/Hexane.

Yield Expectation: 90–95% (White crystalline solid).

Step 2: Reduction to (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine

Objective: Reduce the nitrile to a primary amine without cleaving the sulfonamide. Reaction Type: Hydride Reduction.[7]

Materials

Reagent	MW ( g/mol )	Equiv.[1][2][3][4][5][6][7][8][9][10]	Mass/Vol
Intermediate (from Step 1)	250.32	1.0	5.00 g
Borane-THF Complex (1.0 M)	-	3.0	60.0 mL
Methanol (MeOH)	Quench	-	50 mL
HCl (4M in Dioxane or aq.)	Hydrolysis	-	20 mL

Protocol

• Setup: Flame-dry a 250 mL RBF equipped with a reflux condenser and nitrogen balloon.

• Reactant Prep: Dissolve 3-(piperidin-1-ylsulfonyl)benzonitrile (5.00 g, 20.0 mmol) in anhydrous THF (30 mL). Cool to 0°C .[2][11]

• Reduction: Add Borane-THF complex (1.0 M, 60 mL, 60 mmol) dropwise via syringe.

  • Caution: Evolution of hydrogen gas.[8] Ensure proper venting.

• Heating: Remove the ice bath and heat the reaction to reflux (66°C) for 4–6 hours.

  • Why Borane? Borane is highly chemoselective for nitriles over sulfonamides. Stronger reagents like LiAlH

    can occasionally cleave S-N bonds at high temperatures [1].

• Quench & Hydrolysis (Critical Step):

  • Cool the mixture to 0°C.

  • Carefully add Methanol (20 mL) dropwise to destroy excess borane (vigorous bubbling).

  • Add HCl (4M) (20 mL) and reflux for 1 hour. This step breaks the stable amine-borane complex formed during reduction.

• Isolation:

  • Concentrate the solvent to remove THF/MeOH.

  • Dilute the aqueous residue with water (30 mL) and wash with Et

    O (2 x 20 mL) to remove non-basic impurities.

  • Basify the aqueous layer to pH > 12 using 4M NaOH.

  • Extract the free amine into DCM (3 x 40 mL).

  • Dry (Na

    SO ) and concentrate to yield the target amine.[2]

Yield Expectation: 75–85% (Colorless to pale yellow oil/solid).

Analytical Characterization

To validate the synthesis, compare the spectral data against these predicted values.

Technique	Parameter	Expected Signal / Value	Assignment
1H NMR	7.6 – 7.8 ppm	Multiplet (4H)	Aromatic Ring (H2, H4, H5, H6)
3.95 ppm	Singlet (2H)	Benzyl CH -NH
2.95 ppm	Multiplet (4H)	Piperidine N-CH (adjacent to SO )
1.60 ppm	Multiplet (4H)	Piperidine C3/C5 protons
1.40 ppm	Multiplet (2H)	Piperidine C4 proton
13C NMR	~144 ppm	Quaternary C	Ar-C -CH NH
~136 ppm	Quaternary C	Ar-C -SO
~46 ppm	CH	Benzyl C H
~47 ppm	CH	Piperidine N-C H
MS (ESI)	m/z	255.1 [M+H]	Molecular Ion

Safety & Troubleshooting

Hazard Control

• Sulfonyl Chlorides: Corrosive and lachrymators. Handle in a fume hood. Reacts violently with water to produce HCl gas.

• Borane-THF: Pyrophoric and generates flammable hydrogen gas. Use oven-dried glassware and maintain an inert atmosphere.

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Yield in Step 1	Hydrolysis of Sulfonyl Chloride	Ensure DCM is anhydrous; keep temp < 10°C during addition.
Incomplete Reduction (Step 2)	Borane decomposition	Use fresh Borane-THF (it degrades over time). Increase equivalents to 4.0.
Product trapped in Aqueous	Formation of Boron complex	Ensure the acidic reflux (Step 2, pt 5) is sufficient (at least 1 hr) to fully decomplex the amine.

References

• Brown, H. C.; Choi, Y. M.; Narasimhan, S. "Selective reductions. 29. The reaction of borane-tetrahydrofuran with nitriles." Journal of Organic Chemistry, 1982 , 47(16), 3153–3163. Link

• Organic Syntheses. "Reduction of Nitriles to Amines: General Procedures." Org.[2][12] Synth.2010 , 87, 209. (Adapted for general nitrile reduction protocols).

• Wong, R. "Sulfonamide Synthesis via Sulfonyl Chlorides." Acta Pharmaceutica Sinica B, 2012, 2(4), 345-351.

Sources

• 1. download.basf.com [download.basf.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. Reductions of aliphatic and aromatic nitriles to primary amines with diisopropylaminoborane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Piperidine, 3-[3-(methylsulfonyl)phenyl]-1-propyl-, hydrochloride (1:1), (3S)- | C15H24ClNO2S | CID 9836644 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Design, synthesis, in vitro and in silico studies of novel piperidine derived thiosemicarbazones as inhibitors of dihydrofolate reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 9. Synthesis and crystal structure of piperidinyl propanenitrile towards the preparation of piperidine based bioactive films for drug delivery applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ias.ac.in [ias.ac.in]
• 11. benchchem.com [benchchem.com]
• 12. Amine synthesis by nitrile reduction [organic-chemistry.org]

Application Note: Optimizing Peptide Coupling Reactions for (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine

Abstract: This guide provides a comprehensive technical overview and detailed protocols for the successful peptide coupling of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine with N-protected amino acids. The inherent challenge of this substrate lies in the reduced nucleophilicity of the primary amine, a direct consequence of the potent electron-withdrawing effect of the meta-sulfonyl group. Standard coupling conditions may prove sluggish and inefficient. We present a structured approach to overcoming this challenge, detailing the rationale behind reagent selection, parameter optimization, and troubleshooting. The primary recommendation involves the use of high-reactivity uronium salt-based coupling reagents, such as HATU, to ensure efficient and high-yield amide bond formation. Alternative protocols are also discussed for contexts requiring different economic or safety profiles.

Scientific Rationale: The Challenge of Electron-Deficient Amines

Amide bond formation is arguably the most critical reaction in pharmaceutical and peptide chemistry.[1] The reaction's success hinges on the activation of a carboxylic acid to make it susceptible to nucleophilic attack by an amine.[2] The substrate, (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine, presents a distinct challenge. The piperidinylsulfonyl substituent is a strong electron-withdrawing group, which deactivates the aromatic ring and, through inductive effects, significantly reduces the electron density on the benzylic amine.

This decreased electron density lowers the amine's nucleophilicity, rendering it a "difficult" or "electron-deficient" coupling partner.[1][3] Consequently, coupling strategies that are effective for simple aliphatic or electron-rich amines may result in low yields, slow reaction rates, or complete failure with this substrate.[4] Overcoming this requires a coupling strategy that generates a highly reactive activated ester intermediate to drive the reaction to completion.

Strategic Selection of Coupling Reagents

The choice of coupling reagent is the most critical factor for success. Reagents are broadly categorized by their mechanism and reactivity.

• Carbodiimides (e.g., EDC, DIC): These reagents activate carboxylic acids to form an O-acylisourea intermediate. This intermediate is susceptible to nucleophilic attack but can also rearrange to a stable N-acylurea byproduct, terminating the reaction.[5] To mitigate this and reduce racemization, additives like 1-hydroxybenzotriazole (HOBt) or ethyl cyano(hydroxyimino)acetate (OxymaPure®) are essential.[5][6] While common, this combination may lack the requisite reactivity for highly electron-deficient amines.[4]

• Onium Salts (Uronium/Phosphonium): These reagents are generally more efficient and faster, making them ideal for challenging couplings.[5][7]

  • Uronium/Aminium Salts (HATU, HBTU, HCTU): These reagents react with the carboxylate to form a highly reactive activated ester. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is particularly effective as it incorporates a 7-azabenzotriazole (HOAt) moiety, forming an OAt-active ester.[8] This ester is significantly more reactive than its HOBt-based counterpart, making HATU a superior choice for difficult substrates.[7]

  • Phosphonium Salts (PyBOP, PyAOP): These reagents also generate highly reactive intermediates and are excellent for sterically hindered or challenging couplings.[5] PyAOP, the phosphonium analogue of HATU, is also exceptionally effective.[7][9]

For (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine, HATU is the recommended reagent due to its proven efficacy in difficult couplings and its ability to generate the highly activated OAt-ester.[8]

Figure 1: General workflow for amide bond formation.

Comparative Overview of Recommended Protocols

The choice of protocol often involves a trade-off between reactivity, cost, and potential side reactions. The following table summarizes the primary methods detailed in this note.

Feature	Protocol 1: HATU-Mediated	Protocol 2: EDC/Oxyma-Mediated
Primary Reagents	N-Protected Amino Acid, HATU, DIPEA	N-Protected Amino Acid, EDC·HCl, OxymaPure®
Relative Reactivity	Very High	Moderate to High
Efficacy for Target	Excellent: Recommended starting point.[8]	Good: May require longer reaction times or mild heat.
Typical Reaction Time	1 - 4 hours at Room Temperature	4 - 24 hours at Room Temperature
Key Advantage	High efficiency and speed for difficult couplings.	Lower cost, water-soluble byproducts (EDC).[5]
Key Consideration	Potential for guanidinylation of the amine if HATU is in excess.[8]	Potential for N-acylurea formation; slower kinetics.[5]
Relative Cost	Higher	Lower

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 1: High-Efficiency Coupling using HATU (Recommended)

This protocol is designed for maximum efficiency and is the preferred method for coupling with (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine.

Materials:

• N-Protected Amino Acid (e.g., Boc-Gly-OH)

• (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (EtOAc), 1 M HCl, saturated NaHCO₃, saturated NaCl (brine) for work-up

Step-by-Step Procedure:

• Reagent Preparation:

  • In a clean, dry round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve the N-Protected Amino Acid (1.0 eq) in anhydrous DMF (approx. 0.1 M).

  • Add HATU (1.1 eq) to the solution.

  • Add DIPEA (2.5 eq). Stir the mixture at room temperature. The base deprotonates the carboxylic acid, preparing it for activation.[8]

• Acid Activation (Pre-activation):

  • Stir the mixture for 10-15 minutes at room temperature. This pre-activation step allows for the complete formation of the highly reactive OAt-active ester before the amine is introduced.[8]

• Amine Addition & Coupling:

  • In a separate vial, dissolve (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine (1.2 eq) in a minimal amount of anhydrous DMF.

  • Add the amine solution dropwise to the activated acid mixture. A slight excess of the amine can help drive the reaction to completion, but starting near stoichiometry is advisable.

  • Stir the reaction mixture at room temperature.

• Reaction Monitoring:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS every 1-2 hours. A typical reaction is complete within 2-4 hours. The disappearance of the limiting reagent (the N-protected amino acid) indicates completion.[10][11]

• Work-up and Purification:

  • Once the reaction is complete, dilute the mixture with Ethyl Acetate (EtOAc).

  • Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ (2x), and saturated NaCl (brine) (1x). This removes residual DMF, DIPEA, and unreacted reagents.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude product by flash column chromatography on silica gel to obtain the pure coupled product.

Protocol 2: EDC/Oxyma-Mediated Coupling

This protocol offers a more cost-effective alternative, though it may require longer reaction times. Oxyma is used in place of HOBt for improved safety and performance.[5]

Materials:

• N-Protected Amino Acid

• (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine

• EDC·HCl (N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride)

• OxymaPure® (Ethyl cyano(hydroxyimino)acetate)

• Anhydrous Dichloromethane (DCM) or DMF

• Base such as DIPEA or N-methylmorpholine (NMM) (optional, but recommended to maintain pH 8)[12]

Step-by-Step Procedure:

• Reagent Preparation:

  • To a clean, dry flask, add the N-Protected Amino Acid (1.0 eq), (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine (1.2 eq), and OxymaPure® (1.2 eq).

  • Dissolve the components in anhydrous DCM or DMF (approx. 0.1-0.2 M).

• Initiation of Coupling:

  • Cool the mixture to 0 °C in an ice bath. This helps to minimize potential side reactions and racemization.[13]

  • Add EDC·HCl (1.2 eq) portion-wise to the stirred solution.

  • If using a base, add DIPEA or NMM (1.0-2.0 eq) to maintain a slightly basic pH.[12]

  • Allow the reaction to slowly warm to room temperature and stir overnight.

• Reaction Monitoring:

  • Monitor the reaction progress by TLC or LC-MS after approximately 4 hours and again at 18-24 hours.

• Work-up and Purification:

  • Follow the same work-up and purification procedure as described in Protocol 1. The urea byproduct from EDC is water-soluble and will be removed during the aqueous washes.[5]

Experimental Workflow and Troubleshooting

Figure 2: Step-by-step experimental workflow from setup to final product characterization.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Insufficiently reactive coupling conditions. 2. Poor quality or wet reagents/solvents. 3. Steric hindrance.	1. If using EDC/Oxyma, switch to HATU. 2. Ensure all reagents are anhydrous and solvents are of high purity. 3. Increase reaction time or gently warm to 40-50°C (monitor for racemization).
Guanidinylation Side Product	Occurs when using excess HATU; the free amine attacks the HATU reagent itself.[8]	1. Use a smaller excess of HATU (e.g., 1.05 eq). 2. Pre-activate the acid fully before adding the amine to consume the HATU.
N-Acylurea Side Product	Rearrangement of the O-acylisourea intermediate when using EDC.[5]	1. Ensure an adequate amount of Oxyma or HOBt is present. 2. Run the reaction at a lower temperature (0 °C to RT).
Epimerization/Racemization	1. Presence of strong or excess base (especially DIPEA). 2. Elevated reaction temperature.	1. Reduce the amount of base or switch to a weaker base like N-methylmorpholine (NMM) or collidine.[5] 2. Perform the reaction at 0 °C or room temperature.

References

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP . Aapptec Peptides. [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents . Tetrahedron Letters. [Link]

• How many equivalents of HOBt must use in peptide coupling using EDC ? . ResearchGate. [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents . PubMed. [Link]

• A Practical Method for Functionalized Peptide or Amide Bond Formation in Aqueous−Ethanol Media with EDC as Activator . The Journal of Organic Chemistry. [Link]

• Monitoring of Peptide Coupling and Capping; Coupling Tests . AAPPTec. [Link]

• Coupling Reagents . Aapptec Peptides. [Link]

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates . Organic & Biomolecular Chemistry. [Link]

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids . ResearchGate. [Link]

• Peptide Coupling Reagents, More than a Letter Soup . Chemical Reviews. [Link]

Sources

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. people.uniurb.it [people.uniurb.it]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 5. bachem.com [bachem.com]
• 6. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 7. peptide.com [peptide.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. peptide.com [peptide.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. peptide.com [peptide.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Storage Conditions to Prevent Degradation of Sulfonamide Amines

Welcome to the Technical Support Center dedicated to ensuring the stability and integrity of your sulfonamide amine compounds. As researchers, scientists, and drug development professionals, the reliability of your starting materials is paramount to the success of your experiments. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions to help you optimize storage conditions and prevent the degradation of these critical molecules.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the storage and stability of sulfonamide amines.

Q1: What are the primary factors that cause the degradation of sulfonamide amines?

A1: The degradation of sulfonamide amines is primarily influenced by four key factors:

• Moisture: Sulfonamides can be susceptible to hydrolysis, which involves the cleavage of the S-N bond.[1] Amines are often hygroscopic, meaning they can absorb moisture from the air, which can lead to the formation of undesirable byproducts.[2]

• Light: Many sulfonamides are photosensitive and can undergo photodegradation when exposed to UV or even visible light.[3][4] This process can lead to the cleavage of the sulfonamide bond and other structural modifications.[4]

• Temperature: Elevated temperatures can accelerate degradation pathways, including thermal decomposition.[5][6] Generally, storing amines at temperatures below 30°C (86°F) helps maintain their stability.[2]

• pH: The pH of the local environment can significantly impact the stability of sulfonamides. While many are relatively stable at neutral pH, acidic conditions (e.g., pH 2.0) have been shown to effectively degrade some sulfonamides.[7]

Q2: What are the visible signs that my sulfonamide amine may have degraded?

A2: While chemical analysis is the most definitive way to assess degradation, you may observe the following physical changes:

• Change in Color: The appearance of a yellow or brown tint in a previously colorless or white solid can be an indicator of degradation.

• Change in Physical State: Caking, clumping, or the appearance of an oily film on a solid sample can suggest moisture absorption and potential hydrolysis.

• Odor: The development of an unusual or pungent odor may indicate the formation of degradation byproducts.

• Insolubility: A previously soluble compound that now shows poor solubility in the same solvent system may have degraded into less soluble products.

Q3: What is the recommended general procedure for storing sulfonamide amines?

A3: To maximize the shelf-life of your sulfonamide amines, adhere to the following storage guidelines:

• Containers: Store compounds in tightly sealed containers made of non-reactive materials like high-density polyethylene (HDPE) or amber glass to protect from moisture and light.[2][8]

• Atmosphere: For particularly sensitive compounds, consider storage under an inert atmosphere (e.g., argon or nitrogen) to displace air and moisture.

• Temperature: Store in a cool, dark place. Refrigeration (2-8 °C) is often recommended, but always consult the supplier's specific storage instructions. Avoid repeated freeze-thaw cycles. Generally, amines should be stored at temperatures below 30°C (86°F).[2]

• Desiccation: Store containers in a desiccator or a dry box to minimize exposure to humidity.[2]

Q4: How does the chemical structure of a sulfonamide influence its stability?

A4: The stability of a sulfonamide is influenced by its specific chemical structure. For instance, the nature of the substituent on the sulfonamide nitrogen can affect its susceptibility to hydrolysis.[9][10] Additionally, the presence of other functional groups on the aromatic ring can impact its photosensitivity.[11]

Troubleshooting Guides

This section provides systematic approaches to troubleshoot common issues related to sulfonamide amine degradation.

Guide 1: Investigating Suspected Degradation of a Solid Sample

If you suspect that your solid sulfonamide amine has degraded, follow this workflow to diagnose the issue and determine the appropriate course of action.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. diplomatacomercial.com [diplomatacomercial.com]
• 3. Photodegradation of sulfonamide antimicrobial compounds (sulfadiazine, sulfamethizole, sulfamethoxazole and sulfathiazole) in various UV/oxidant systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Photodegradation of sulfonamides and their N (4)-acetylated metabolites in water by simulated sunlight irradiation: kinetics and identification of photoproducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. akjournals.com [akjournals.com]
• 6. Fate of Sulfonamides and Tetracyclines in Meat during Pan Cooking: Focus on the Thermodegradation of Sulfamethoxazole - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sulfonamide Degradation - Institut für Wasserchemie und Chemische Balneologie [ch.nat.tum.de]
• 8. cubework.com [cubework.com]
• 9. Hydrolysis of a sulfonamide by a novel elimination mechanism generated by carbanion formation in the leaving group - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. tandfonline.com [tandfonline.com]

Technical Support Center: Recrystallization of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine

Welcome to the technical support center for the purification of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the recrystallization of this compound. Here, you will find troubleshooting guides and frequently asked questions in a direct question-and-answer format to address specific challenges you may encounter during your experiments.

Troubleshooting Guide: Navigating Common Recrystallization Challenges

This section addresses specific issues that may arise during the recrystallization of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine, providing potential causes and actionable solutions.

Question 1: My compound "oils out" instead of crystallizing. What should I do?

Answer:

"Oiling out," where the solute separates from the solution as a liquid rather than a solid, is a common issue. This typically occurs when the compound's melting point is lower than the boiling point of the solvent, the solution is supersaturated, or impurities are depressing the melting point.

Causality and Solution:

• High Solute Concentration: The solution may be too concentrated, leading to the compound coming out of solution above its melting point.

  • Solution: Re-heat the mixture to dissolve the oil, then add a small amount of additional hot solvent until the solution is clear. Allow it to cool down much more slowly.[1]

• Rapid Cooling: Cooling the solution too quickly can prevent the ordered arrangement of molecules required for crystal lattice formation.

  • Solution: Allow the flask to cool slowly to room temperature on the benchtop, insulated with a cloth or paper towels. Once at room temperature, you can then move it to an ice bath for further crystallization.

• Inappropriate Solvent Choice: The solvent may be too non-polar, causing the compound to separate as an oil.

  • Solution: Consider a more polar solvent or a mixed solvent system. A good starting point is to use a solvent in which the compound is soluble (e.g., methanol or acetone) and add a less polar "anti-solvent" (e.g., water or hexane) dropwise at an elevated temperature until turbidity persists. Then, add a few drops of the primary solvent to redissolve the solid and allow for slow cooling.

Question 2: I have a very low yield of recrystallized product. What are the likely causes and how can I improve it?

Answer:

A low yield can be frustrating and is often due to using an excessive amount of solvent, premature crystallization, or incomplete crystallization.

Causality and Solution:

• Excessive Solvent: Using too much solvent will result in a significant portion of your compound remaining dissolved in the mother liquor even after cooling.[1]

  • Solution: Use the minimum amount of hot solvent necessary to fully dissolve your crude product. It is advisable to add the solvent in small portions. If you have already used too much, you can carefully evaporate some of the solvent to concentrate the solution.[1]

• Premature Crystallization: The compound may crystallize too early, for instance, during hot filtration to remove insoluble impurities.

  • Solution: Pre-heat your filtration apparatus (funnel, filter paper, and receiving flask) to prevent a sudden drop in temperature.[1] You can do this by placing them in an oven before use or by passing hot solvent through the setup immediately before filtering your solution.

• Incomplete Crystallization: The cooling time may be insufficient, or the final temperature may not be low enough to maximize crystal formation.

  • Solution: Ensure the solution has had adequate time to cool. After reaching room temperature, placing the flask in an ice bath for at least 30 minutes can significantly increase the yield.[1]

Question 3: The purity of my recrystallized (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine is not satisfactory. How can I improve it?

Answer:

Poor purity after recrystallization often indicates that impurities were trapped within the crystal lattice or were not effectively washed from the crystal surface.

Causality and Solution:

• Rapid Crystal Growth: If crystals form too quickly, impurities can become occluded within the crystal structure.[1]

  • Solution: Slow down the rate of cooling. A slower cooling process allows for the selective incorporation of the desired molecules into the growing crystal lattice.

• Inadequate Washing: Residual mother liquor on the surface of the crystals contains dissolved impurities.

  • Solution: Wash the filtered crystals with a small amount of cold recrystallization solvent. Using cold solvent is crucial to avoid dissolving a significant portion of your purified product.

• Solvent Choice: The chosen solvent might not be optimal for rejecting the specific impurities present in your crude material.

  • Solution: Experiment with different solvents or solvent systems. Sometimes, a series of recrystallizations from different solvents is necessary to remove various types of impurities.

Frequently Asked Questions (FAQs)

This section provides answers to general questions regarding the recrystallization of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine.

Question 1: What are the best starting solvents to screen for the recrystallization of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine?

Answer:

The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at its boiling point.[1] Given the structure of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine, which contains a polar sulfonyl group, a basic piperidine and methanamine group, and a non-polar phenyl ring, a range of solvents with varying polarities should be screened.

A systematic approach to solvent screening is recommended. Start with small-scale solubility tests in test tubes.[1]

Recommended Solvents for Initial Screening:

Solvent Class	Specific Examples	Rationale
Alcohols	Ethanol, Isopropanol	The hydroxyl group can interact with the polar functionalities of the molecule. Ethanol is often a good general-purpose solvent for recrystallization.[2]
Ketones	Acetone	A polar aprotic solvent that can be effective. Often used in combination with a non-polar solvent like hexane.[2]
Esters	Ethyl Acetate	Medium polarity solvent that can provide a good balance of solubility properties.
Ethers	Tetrahydrofuran (THF)	Can be a good solvent, often used in a solvent/anti-solvent system with hexane.[2]
Aromatic Hydrocarbons	Toluene	The aromatic ring can interact favorably with the phenyl group of the target molecule.
Mixed Solvent Systems	Ethanol/Water, Acetone/Hexane, Toluene/Heptane	These systems allow for fine-tuning of the solvent polarity to achieve optimal solubility characteristics.[1][2]

Question 2: How can I induce crystallization if no crystals form after cooling?

Answer:

If your solution remains clear even after cooling in an ice bath, it is likely supersaturated. Several techniques can be employed to induce nucleation and crystal growth:

• Seed Crystals: If you have a small amount of the pure compound, add a tiny crystal to the solution. This will act as a template for further crystal growth.[1]

• Scratching: Use a glass rod to gently scratch the inner surface of the flask at the meniscus.[1] The microscopic scratches on the glass can provide nucleation sites.

• Reduce Solvent Volume: Carefully evaporate a portion of the solvent to increase the concentration of the solute and try cooling again.[1]

• Flash Freeze: Briefly cool the bottom of the flask with dry ice/acetone. This can sometimes induce the formation of a small amount of solid that can act as seed crystals upon re-warming to the temperature of the ice bath.

Question 3: Can I recrystallize (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine as a salt?

Answer:

Yes, recrystallizing the compound as a salt is an excellent alternative purification strategy, especially for amines.[2] The basic nitrogen atoms in the piperidine ring and the methanamine group can be protonated with an acid to form a salt, such as a hydrochloride or sulfate salt.

Workflow for Salt Recrystallization:

• Dissolution: Dissolve the crude freebase in a suitable organic solvent (e.g., isopropanol, ethanol, or ethyl acetate).

• Acidification: Add a solution of the desired acid (e.g., HCl in isopropanol or concentrated HCl) dropwise until the solution is acidic. The salt will often precipitate out.

• Heating and Cooling: Gently heat the mixture to dissolve the precipitated salt, adding a minimal amount of additional solvent if necessary. Then, allow the solution to cool slowly to induce crystallization.

• Isolation: Collect the salt crystals by filtration and wash with a small amount of cold solvent.

This method can be particularly effective for removing non-basic impurities. The purified free base can be recovered by dissolving the salt in water, basifying the solution (e.g., with NaOH), and extracting the free base with an organic solvent.[1]

Visual Workflow: Solvent Selection for Recrystallization

Caption: A flowchart for systematic solvent selection in recrystallization.

References

• Department of Chemistry, University of Rochester. Reagents & Solvents: Solvents for Recrystallization. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reagents & Solvents [chem.rochester.edu]

Technical Support Center: Minimizing Oxidation of Methanamine-Sulfonamide Derivatives

Current Status: Operational Ticket ID: OX-AM-SULF-001 Assigned Specialist: Senior Application Scientist, Medicinal Chemistry Division

Executive Summary

The methanamine moiety (

), particularly when attached to an electron-withdrawing sulfonamide scaffold (e.g., Mafenide derivatives), presents a "double-edged" stability challenge.

• Chemical Instability: The free primary amine is prone to auto-oxidation, N-oxide formation, and oxidative coupling (discoloration) in the presence of air, light, or trace metals.

• Metabolic Instability: In vivo, this group is a primary "soft spot" for rapid oxidative deamination (via Monoamine Oxidase or CYP450), converting the amine to an aldehyde and subsequently to a carboxylic acid, often rendering the drug inactive.

This guide provides a multi-disciplinary protocol to stabilize this group during synthesis, storage, and structural optimization.

Module 1: Synthetic Troubleshooting & Process Chemistry

Objective: Prevent "browning" and degradation during reaction and workup.

The "Inert Blanket" Protocol

Why it matters: Primary benzylic-type amines react with atmospheric oxygen to form imines and aldehydes, which polymerize to form colored impurities.

Step-by-Step Workflow:

• Solvent Degassing: Do not just rely on a nitrogen balloon. Sparge all reaction solvents with Argon or Nitrogen for at least 15–20 minutes prior to adding the amine substrate.

• Metal Scavenging: Trace transition metals (Fe, Cu, Pd) from previous steps catalyze radical oxidation.

  • Action: Add EDTA (0.1 mol%) or use a resin-based scavenger (e.g., QuadraPure™) during the workup of the precursor step.

• pH Control: The free base form (

  ) is the most reactive species.

  • Action: Maintain the amine as a salt (Hydrochloride, Acetate, or Tosylate) until the exact moment of coupling. If a free base is required for a reaction, generate it in situ with a non-nucleophilic base (e.g., DIPEA) under Argon.

Visualizing the Chemical Oxidation Pathway

Figure 1: The cascade of auto-oxidation. Note that the initial radical formation is the rate-limiting step, catalyzed by trace metals and light.

Module 2: Structural Optimization (Medicinal Chemistry)

Objective: Design analogs that resist metabolic oxidative deamination while retaining potency.

The Metabolic Liability

The body views the methanamine group as a substrate for oxidative enzymes. For example, Mafenide is rapidly metabolized to p-carboxybenzenesulfonamide, which lacks antibacterial activity [1].[1]

Optimization Strategies

Strategy	Mechanism of Action	Implementation Note
Deuteration	Kinetic Isotope Effect (KIE): Replacing benzylic hydrogens with Deuterium ( ) strengthens the C-H bond, slowing the rate-limiting step of oxidation by CYP450/MAO.	Synthesize using deuterated reducing agents (e.g., LiAlD4) on the corresponding nitrile.
Steric Shielding	Gem-Dimethyl Effect: Adding methyl groups to the -carbon ( ) blocks enzyme approach.	Can significantly alter binding affinity; requires SAR validation.
Fluorination	Electronic Deactivation: Fluorine on the -carbon or adjacent ring lowers the electron density of the C-H bond, making it less susceptible to radical abstraction.	-fluorination lowers the pKa of the amine, potentially reducing basicity and solubility.
Cyclization	Conformational Restriction: Incorporating the amine into a constrained ring (e.g., cyclopropylamine) prevents the formation of the planar imine intermediate required for oxidation.	Effective but requires complex synthetic route changes.

Visualizing Metabolic Fate

Figure 2: The primary metabolic clearance pathway for aminomethyl sulfonamides. Blocking the first step (Drug

Aldehyde) is critical for extending half-life.

Module 3: Formulation & Storage

Objective: Ensure shelf-life stability.

Critical Excipient Parameters

• Peroxide Limits: Polyethylene Glycols (PEGs) and Polysorbates often contain trace hydroperoxides. These react directly with the methanamine group to form N-oxides or aldehydes [2].

  • Specification: Use "Low Peroxide" grade excipients only.

• Reducing Sugars: Avoid lactose or glucose. The primary amine will react via the Maillard Reaction (glycosylation), turning the product brown and reducing potency.

  • Alternative: Use Mannitol or Microcrystalline Cellulose.

• Salt Selection:

  • Acetate: Used in Mafenide Acetate.[1][2][3][4] Provides a buffered pH (~6.0–7.0) which is physiologically compatible but requires protection from heat [3].

  • Hydrochloride: More stable against oxidation due to lower pH, but potentially more irritating topically.

FAQ: Troubleshooting Guide

Q1: My reaction mixture turned dark brown after stirring overnight. Is the product recoverable?

• Diagnosis: This is likely "tar" formation from polymerized imines/aldehydes caused by auto-oxidation.

• Solution: The product is likely intact but contaminated. Perform an acid-base extraction.

  • Acidify to pH 2 (protonates the amine, making it water-soluble).

  • Wash with organic solvent (removes neutral tars/polymers).

  • Basify the aqueous layer and rapidly extract into DCM/EtOAc under Nitrogen.

Q2: Can I use Mafenide Acetate beyond the 48-hour window mentioned in some protocols?

• Answer: While official labeling suggests discarding unused reconstituted solution after 48 hours, studies indicate antimicrobial activity remains for up to 60 days if stored properly [4].[3] However, for GLP/GMP purposes, strict adherence to the validated stability window is required to avoid degradation by-products (p-carboxybenzenesulfonamide).

Q3: How do I remove trace metals that are catalyzing oxidation?

• Protocol: Use a scavenger resin like SiliaMetS® Thiol or QuadraPure™ TU at the end of the reaction. These are superior to charcoal as they selectively bind Pd, Cu, and Fe without adsorbing the amine product.

References

• FDA Access Data. "Sulfamylon (Mafenide Acetate) Description and Clinical Pharmacology." Food and Drug Administration.[1] Accessed Feb 2026. Link

• BenchChem Technical Support. "Oxidative Degradation of Amine-Based Compounds: Troubleshooting & Optimization." BenchChem.[5] Link

• Glen Research. "Methods to Avoid Inactivation of Primary Amines." Glen Research Technical Bulletins. Link

• Vanderbilt University Medical Center. "The Effective Duration of Antimicrobial Activity of Mafenide Acetate After Reconstitution." Journal of Burn Care & Research, 2018.[3] Link

• Organic Chemistry Portal. "Synthesis of Protected Primary Amines and Prevention of Oxidation." Organic Chemistry Portal. Link

Sources

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Mafenide (Topical) Monograph for Professionals - Drugs.com [drugs.com]
• 3. The Effective Duration of Antimicrobial Activity of Mafenide Acetate After Reconstitution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Substituted Benzylamines: The Case of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine

Introduction

Benzylamine and its derivatives are foundational scaffolds in modern medicinal chemistry and materials science, serving as versatile building blocks for a vast array of functional molecules, including pharmaceuticals, agrochemicals, and catalysts.[1] The reactivity of the primary amino group in these compounds is paramount, governing their utility in synthetic transformations. This guide provides an in-depth comparison of the nucleophilic reactivity of unsubstituted benzylamine against a structurally complex analogue, (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine.

The strategic placement of substituents on the aromatic ring can profoundly modulate the electronic environment of the benzylamine moiety, thereby fine-tuning its reactivity. Understanding these structure-reactivity relationships is critical for researchers, scientists, and drug development professionals to predict reaction outcomes, optimize synthetic routes, and design molecules with desired pharmacological profiles. This guide will dissect the underlying electronic principles, present a framework for experimental validation, and offer actionable protocols for comparative analysis in a laboratory setting.

Theoretical Framework: Unraveling the Drivers of Benzylamine Reactivity

The reactivity of a benzylamine is primarily dictated by the nucleophilicity of its terminal amino group (-NH₂). The lone pair of electrons on the nitrogen atom is the locus of its chemical reactivity, readily attacking electrophilic centers.

The Benzylamine Advantage over Aniline

A crucial structural feature of benzylamine is the methylene (-CH₂) spacer that insulates the amino group from the benzene ring. This separation prevents the nitrogen's lone pair from being delocalized into the aromatic π-system through resonance, a phenomenon that significantly reduces the nucleophilicity of aniline.[2] Consequently, benzylamine is a substantially stronger base and a more potent nucleophile than aniline.[2][3]

The Decisive Role of Aromatic Substituents

The electronic nature of substituents on the phenyl ring is a key determinant of the amine's nucleophilicity. These effects are broadly classified as inductive and resonance effects, and their impact can be quantified using the Hammett equation, which provides a linear free-energy relationship for substituted benzene derivatives.[4][5][6]

• Electron-Withdrawing Groups (EWGs): Substituents that pull electron density away from the aromatic ring are termed EWGs. They decrease the electron density at the benzylic position, which in turn reduces the availability of the lone pair on the distal nitrogen atom, thereby diminishing its nucleophilicity.[7]

• Electron-Donating Groups (EDGs): Conversely, EDGs push electron density into the ring, enhancing the nucleophilicity of the amino group.

The position of the substituent (ortho, meta, or para) is also critical. While para-substituents can exert both inductive and resonance effects, meta-substituents primarily influence the ring through induction.

Dissecting the Substituent: The Piperidin-1-ylsulfonyl Group

The substituent in (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine is a composite group with distinct electronic characteristics:

• The Sulfonyl Core (-SO₂-): The sulfonyl group is a powerful electron-withdrawing moiety. This is due to the high electronegativity of the two oxygen atoms, which creates a strong dipole and inductively pulls electron density from the phenyl ring.[7][8] From the meta position, this inductive withdrawal is the dominant electronic interaction.

• The Piperidine Moiety: The saturated piperidine ring, when not conjugated to a withdrawing group, typically acts as a weak electron-donating group through induction. However, in this context, it is directly attached to the electron-deficient sulfur atom of the sulfonyl group.

Collectively, the piperidin-1-ylsulfonyl group at the meta position functions as a potent electron-withdrawing group . Its primary influence on the aromatic ring is a strong negative inductive effect (-I).

Comparative Reactivity: A Scientific Prediction

Based on the principles outlined above, we can formulate a clear hypothesis regarding the relative reactivity of our two subject compounds.

• Unsubstituted Benzylamine: This molecule serves as our baseline. Its reactivity is intrinsic to the primary aminomethyl group, modulated only by the native electronic properties of the phenyl ring.

• (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine: The strong inductive electron withdrawal by the meta-sulfonyl group significantly depletes the electron density of the phenyl ring. This effect, transmitted through the carbon framework, reduces the availability of the nitrogen's lone pair for nucleophilic attack.

Prediction: (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine will be a weaker nucleophile and therefore less reactive in nucleophilic substitution and addition reactions compared to unsubstituted benzylamine.

Caption: Electronic influence of the meta-sulfonyl substituent.

Experimental Validation: A Comparative N-Acetylation Study

To empirically validate our prediction, a comparative kinetic study of N-acetylation can be performed. This reaction is a classic test of amine nucleophilicity, where the amine attacks the electrophilic carbonyl carbon of an acetylating agent, such as acetic anhydride.

Reaction Scheme: R-CH₂-NH₂ + (CH₃CO)₂O → R-CH₂-NH-COCH₃ + CH₃COOH

The rate of this reaction is directly proportional to the nucleophilicity of the amine. We expect the rate constant for (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine to be significantly lower than that for unsubstituted benzylamine.

Predicted Experimental Data

The following table summarizes the expected outcomes from a comparative kinetic analysis. The reaction would be run under pseudo-first-order conditions with an excess of acetic anhydride.

Compound	Substituent	Position	Hammett Constant (σ_meta) of -SO₂R	Expected Relative Rate (k_rel)
Benzylamine	-H	N/A	0.00 (Reference)	1.00
(3-(Piperidin-1-ylsulfonyl)phenyl)methanamine	-SO₂-N(CH₂)₅	meta	~ +0.6 to +0.7	< 1.00

Note: The Hammett constant for the piperidin-1-ylsulfonyl group is estimated based on similar sulfonyl-containing groups.

The data would confirm that the electron-withdrawing substituent deactivates the amine, slowing its rate of reaction.

Protocol: Comparative Kinetic Analysis of N-Acetylation

This protocol outlines a robust method for comparing the acetylation rates of the two benzylamines using High-Performance Liquid Chromatography (HPLC) for reaction monitoring.

I. Materials and Reagents

• Benzylamine (≥99%)

• (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine (≥98%)

• Acetic Anhydride (≥99%)

• Acetonitrile (HPLC grade)

• N,N-Diisopropylethylamine (DIPEA, as a non-nucleophilic base)

• Deionized Water (18 MΩ·cm)

• Formic Acid (for mobile phase)

• Volumetric flasks, pipettes, autosampler vials, magnetic stirrer, and stir bars

• HPLC system with a C18 column and UV detector

II. Preparation of Stock Solutions

• Amine Solutions (100 mM): Accurately prepare 100 mM stock solutions of both benzylamine and the substituted benzylamine in acetonitrile.

• Acetic Anhydride Solution (1 M): Prepare a 1 M stock solution of acetic anhydride in acetonitrile. This solution should be prepared fresh.

• Base Solution (1 M): Prepare a 1 M stock solution of DIPEA in acetonitrile.

III. Experimental Workflow

Caption: Workflow for the comparative kinetic experiment.

IV. Reaction Procedure (to be performed for each amine separately)

• In a 25 mL flask, combine 9.8 mL of acetonitrile, 1.0 mL of the 100 mM amine stock solution, and 100 µL of the 1 M DIPEA stock solution. This creates a solution that is ~10 mM in amine and ~10 mM in base.

• Place the flask on a magnetic stirrer in a water bath set to 25.0 °C and allow it to equilibrate for 10 minutes.

• To initiate the reaction, add 1.0 mL of the 1 M acetic anhydride stock solution. The final concentrations will be ~9 mM amine, ~9 mM DIPEA, and ~90 mM acetic anhydride.

• Start a timer immediately upon addition.

• At predetermined time points (e.g., 1, 5, 10, 20, 30, and 40 minutes), withdraw a 100 µL aliquot of the reaction mixture.

• Immediately quench the aliquot in an HPLC vial containing 900 µL of a 50:50 acetonitrile/water mixture. This dilution will effectively stop the reaction.

• Analyze the quenched samples by HPLC.

V. HPLC Analysis

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: A gradient of A (Water + 0.1% Formic Acid) and B (Acetonitrile + 0.1% Formic Acid).

• Detection: UV at 254 nm.

• Quantification: Create a calibration curve for each starting amine to determine its concentration in the quenched aliquots.

VI. Data Analysis

• Plot the natural logarithm of the amine concentration (ln[Amine]) versus time (t) for each experiment.

• The slope of this line will be equal to the negative of the pseudo-first-order rate constant (-k_obs).

• Compare the k_obs values for benzylamine and (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine to determine the relative reactivity.

Conclusion and Implications

The theoretical analysis, strongly supported by established principles of physical organic chemistry, predicts a marked decrease in the nucleophilic reactivity of (3-(Piperidin-1-ylsulfonyl)phenyl)methanamine relative to unsubstituted benzylamine. This attenuation is a direct consequence of the powerful electron-withdrawing inductive effect of the meta-disposed piperidin-1-ylsulfonyl group.

For researchers in drug discovery and process development, this guide underscores a critical principle: the electronic character of substituents, even when remote from the reactive center, can exert profound control over chemical reactivity. The decreased nucleophilicity of the substituted amine would necessitate harsher reaction conditions (e.g., higher temperatures, stronger reagents, or longer reaction times) to achieve comparable conversions in acylation, alkylation, or other nucleophilic addition reactions.[9] Conversely, this reduced reactivity could be strategically employed to enhance selectivity in molecules possessing multiple nucleophilic sites. A thorough understanding of these electronic effects is indispensable for the rational design of synthetic strategies and the successful development of novel chemical entities.

References

• Massey, I. J., et al. (2007). Isotope Effects Reveal That Para-Substituted Benzylamines Are Poor Reactivity Probes of the Quinoprotein Mechanism for Aromatic Amine Dehydrogenase. Biochemistry, 46(5), 1238-1247. [Link]

• Quora. (2021). Which is more reactive, aniline or benzylamine? [Link]

• Meenakshisundaram, S. P., & Sockalingam, R. (2002). Correlation Analysis of Reactivity in the Addition of Substituted Benzylamines to α-Cyano-4-nitrostilbene. Journal of the Chemical Society, Perkin Transactions 2, (9), 1649-1654. [Link]

• ResearchGate. (n.d.). Electronic Effects of the Sulfinyl and Sulfonyl Groups. [Link]

• Meyers, C. Y., Cremonini, B., & Maioli, L. (1969). Electronic Effects of the Sulfonyl Group in Aromatic Systems. Relationships between Inductive and d-Orbital Resonance Contributions. Journal of the American Chemical Society, 91(15), 4278-4280. [Link]

• Oh, H. K., Kim, I. K., Lee, D., & Lee, I. (2004). Kinetics and mechanism of benzylamine additions to ethyl α-acetyl-β-phenylacrylates in acetonitrile. Journal of the Chemical Society, Perkin Transactions 2, (4), 749-754. [Link]

• Lawrence, H. R., et al. (2015). Substituted Aryl Benzylamines as Potent and Selective Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 3. Molecules, 20(8), 13842-13879. [Link]

• van Meegen, M. A., et al. (2019). Inline Reaction Monitoring of Amine-Catalyzed Acetylation of Benzyl Alcohol Using a Microfluidic Stripline Nuclear Magnetic Resonance Setup. Journal of the American Chemical Society, 141(12), 4989-4996. [Link]

• Wikipedia. (n.d.). Hammett equation. [Link]

• Kollar, L., et al. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Molecules, 25(8), 1934. [Link]

• ResearchGate. (2018). Cs2CO3-Promoted Direct N-Alkylation: Highly Chemoselective Synthesis of N-Alkylated Benzylamines and Anilines. [Link]

• van Meegen, M. A., et al. (2019). Inline Reaction Monitoring of Amine-Catalyzed Acetylation of Benzyl Alcohol Using a Microfluidic Stripline Nuclear Magnetic Resonance Setup. ACS Central Science, 5(4), 719-726. [Link]

• Homework.Study.com. (n.d.). Rank the following by nucleophilicity. [Link]

• Panicker, R. C., & Meenakshisundaram, S. P. (2001). Kinetics and mechanism of the oxidation of substituted benzylamines by cetyltrimethylammonium permanganate. Journal of Chemical Sciences, 113(2), 127-137. [Link]

• Dalal Institute. (n.d.). The Hammett Equation and Linear Free Energy Relationship. [Link]

• ResearchGate. (n.d.). Bioactive compounds containing benzylamines. [Link]

• Chemistry LibreTexts. (2021). 26.6: Correlations of Structure with Reactivity of Aromatic Compounds. [Link]

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